Cas no 2243521-14-2 (6-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carboxylic acid)

• Product Name: 6-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carboxylic acid
• CAS No: 2243521-14-2
• MF: C₂₁H₁₅BrN₂O₄
• MW: 439.258804559708
• CID: 5898322
• PubChem ID: 165719576
• Update Time: 2025-06-22

6-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-650194
• 6-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carboxylic acid
• 2243521-14-2

• Inchi： 1S/C21H15BrN2O4/c22-19-17(9-10-18(23-19)20(25)26)24-21(27)28-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-10,16H,11H2,(H,24,27)(H,25,26)
• InChI Key： OICNNYIZTBMWGZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C(=O)O)N=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 438.02152g/mol
• Monoisotopic Mass: 438.02152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 88.5Ų

Additional information on 6-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carboxylic acid

6-Bromo-5-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carboxylic Acid

The compound 6-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carboxylic acid, with CAS No. 2243521-14-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a bromine substituent at the 6-position of the pyridine ring, a fluorenylmethoxycarbonyl (Fmoc) group attached via an amino linkage at the 5-position, and a carboxylic acid group at the 2-position. These functional groups endow the molecule with versatile reactivity and potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in protecting amino functionalities during peptide synthesis. The Fmoc group is widely used due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group plays a critical role in modulating the electronic properties of the pyridine ring, making it a promising candidate for various chemical transformations. The bromine substituent further enhances the molecule's reactivity, particularly in nucleophilic aromatic substitution reactions, which are pivotal in organic synthesis.

The pyridine core of this compound serves as a versatile platform for functionalization. Pyridines are known for their aromatic stability and ability to participate in various π-interactions, making them valuable in medicinal chemistry for designing bioactive molecules. The carboxylic acid group at the 2-position introduces additional functionality, enabling the formation of esters or amides, which are essential for drug delivery systems and polymer synthesis.

Recent advancements in computational chemistry have allowed researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. For instance, density functional theory (DFT) calculations have revealed that the Fmoc group significantly alters the electron distribution on the pyridine ring, enhancing its ability to act as an electrophile in certain reactions. This insight has been instrumental in designing more efficient synthetic routes for similar compounds.

In terms of applications, this compound has shown potential in drug discovery programs targeting various therapeutic areas. Its structural features make it an ideal candidate for modulating enzyme activity or serving as a scaffold for bioisosteres. Additionally, its unique electronic properties suggest applications in optoelectronic materials, where precise control over molecular interactions is crucial.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the installation of the bromine substituent via electrophilic substitution and the coupling of the Fmoc group using amide bond formation techniques. Recent optimizations have focused on improving yield and purity through better control of reaction conditions and purification strategies.

In conclusion, 6-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of modern chemistry.